Cas no 1902894-94-3 (1-(diphenylmethyl)-3-(octahydro-1,4-benzodioxin-6-yl)urea)

• Product Name: 1-(diphenylmethyl)-3-(octahydro-1,4-benzodioxin-6-yl)urea
• CAS No: 1902894-94-3
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 6049477
• PubChem ID: 92092094
• Update Time: 2025-07-18

1-(diphenylmethyl)-3-(octahydro-1,4-benzodioxin-6-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-(octahydro-1,4-benzodioxin-6-yl)urea
• 1902894-94-3
• 1-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-benzhydrylurea
• F6482-2400
• AKOS025354482
• 1-benzhydryl-3-(octahydrobenzo[b][1,4]dioxin-6-yl)urea

• Inchi： 1S/C22H26N2O3/c25-22(23-18-11-12-19-20(15-18)27-14-13-26-19)24-21(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,18-21H,11-15H2,(H2,23,24,25)
• InChI Key： HEHHMSPQBCCFLV-UHFFFAOYSA-N
• SMILES： O1CCOC2CCC(CC12)NC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 366.19434270g/mol
• Monoisotopic Mass: 366.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-(diphenylmethyl)-3-(octahydro-1,4-benzodioxin-6-yl)urea

Comprehensive Overview of 1-(diphenylmethyl)-3-(octahydro-1,4-benzodioxin-6-yl)urea (CAS No. 1902894-94-3)

The compound 1-(diphenylmethyl)-3-(octahydro-1,4-benzodioxin-6-yl)urea (CAS No. 1902894-94-3) is a urea derivative with a unique structural framework, combining a diphenylmethyl group and an octahydro-1,4-benzodioxin moiety. This molecular architecture makes it a subject of interest in medicinal chemistry and pharmaceutical research. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, which are hot topics in modern therapeutics.

In recent years, the demand for novel small molecules with high binding affinity has surged, driven by advancements in computational chemistry and high-throughput screening. The urea scaffold in 1-(diphenylmethyl)-3-(octahydro-1,4-benzodioxin-6-yl)urea is particularly noteworthy due to its ability to form hydrogen bonds with biological targets, a feature often leveraged in structure-activity relationship (SAR) studies. This aligns with the growing trend of rational drug design, where researchers prioritize molecular docking and in silico modeling to accelerate development cycles.

The octahydro-1,4-benzodioxin component of this compound introduces a rigid, bicyclic system, which can enhance metabolic stability and bioavailability—key concerns in pharmacokinetic optimization. These properties are frequently searched by professionals in drug formulation and ADME (absorption, distribution, metabolism, excretion) studies. Additionally, the diphenylmethyl group may contribute to lipophilicity, a critical factor in blood-brain barrier penetration, a recurring theme in neuropharmacology discussions.

From a synthetic chemistry perspective, the preparation of 1-(diphenylmethyl)-3-(octahydro-1,4-benzodioxin-6-yl)urea involves multi-step organic synthesis, often utilizing amide coupling reagents and protective group strategies. These methods are widely documented in peer-reviewed journals, reflecting the compound's relevance in academic research. Its CAS No. 1902894-94-3 serves as a unique identifier in chemical databases, facilitating literature searches and patent analysis—a common practice among intellectual property specialists.

Environmental and green chemistry considerations are also pertinent, as researchers seek sustainable synthetic routes for such compounds. The urea linkage in 1-(diphenylmethyl)-3-(octahydro-1,4-benzodioxin-6-yl)urea is generally stable under physiological conditions, reducing concerns about toxic byproducts. This aligns with the broader shift toward benign-by-design molecules, a trending topic in industrial chemistry forums.

In summary, 1-(diphenylmethyl)-3-(octahydro-1,4-benzodioxin-6-yl)urea (CAS No. 1902894-94-3) represents a compelling case study in contemporary chemical research. Its structural features and potential applications intersect with multiple high-interest areas, including GPCR modulation, drug-likeness optimization, and synthetic methodology. As the scientific community continues to explore its properties, this compound may emerge as a valuable tool in addressing unmet medical needs.